
Navigating the Safety Profile of 3,3-
Dimethoxypentane: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,3-Dimethoxypentane

Cat. No.: B1624265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known hazards and safety

precautions for 3,3-dimethoxypentane (CAS No. 25636-49-1). Due to the limited availability of

specific experimental safety data for this compound, this document emphasizes established

GHS classifications and outlines standard experimental protocols that should be referenced for

a thorough safety assessment. All professionals handling this substance are urged to apply

rigorous safety standards and conduct a comprehensive risk assessment before use.

Physicochemical and Hazard Identification
3,3-Dimethoxypentane is a clear, colorless liquid.[1] While it is utilized as a solvent and in the

manufacturing of fragrances and flavors, it possesses significant hazards that necessitate

careful handling.[1]

Table 1: Physical and Chemical Properties of 3,3-Dimethoxypentane
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Property Value Source

CAS Number 25636-49-1 [2][3][4]

Molecular Formula C7H16O2 [1][2][3]

Molecular Weight 132.20 g/mol [4][5]

Boiling Point 59 °C @ 63 Torr [2][3]

Density 0.863 g/cm³ @ 25 °C [2][3]

Flash Point Data not available [1]

Table 2: GHS Hazard Classification for 3,3-Dimethoxypentane

Hazard Class Category Hazard Statement Source

Flammable Liquids 2

H225: Highly

flammable liquid and

vapor

[4][5]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[4][5]

Serious Eye

Damage/Eye Irritation
2A

H319: Causes serious

eye irritation
[4][5]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[4][5]

Toxicological Profile
Specific quantitative toxicological data for 3,3-dimethoxypentane, such as LD50 (lethal dose,

50%) and LC50 (lethal concentration, 50%), are not readily available in public databases.[6][7]

The GHS classification indicates that the substance is harmful, warranting extreme caution.

Table 3: Summary of Toxicological Hazards
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Endpoint Classification/Effect Note

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)

Based on H302 statement

from some suppliers.[8]

Acute Dermal Toxicity Causes skin irritation
Based on GHS classification.

[4][5]

Acute Inhalation Toxicity May cause respiratory irritation
Based on GHS classification.

[4][5]

Eye Irritation Causes serious eye irritation
Based on GHS classification.

[4][5]

Carcinogenicity, Mutagenicity,

Reproductive Toxicity
Data not available

No information found in

reviewed sources.

Safety Precautions and Handling
Based on the known hazards, the following safety precautions are mandatory when handling

3,3-dimethoxypentane.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation

exposure.

Use explosion-proof electrical and lighting equipment.[9]

Ensure eyewash stations and safety showers are readily accessible.[10]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[8]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and protective clothing

to prevent skin contact.[7]
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Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA-approved respirator

with appropriate cartridges.[7]

Handling and Storage:

Keep away from heat, sparks, open flames, and other ignition sources.[9][10]

Ground and bond containers during transfer to prevent static discharge.[7][9]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[7][9]

Avoid contact with strong oxidizing agents.[7]

Emergency Procedures
First-Aid Measures:

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[7]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention if irritation persists.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, lifting

the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[11][12]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[7]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or

alcohol-resistant foam.[7]

Unsuitable Extinguishing Media: Do not use a straight stream of water, as it may spread the

fire.[7]
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Specific Hazards: The vapor is heavier than air and can travel to a source of ignition and

flash back.[7] Containers may explode when heated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7]

Spill and Leak Procedures:

Evacuate personnel from the area.

Remove all sources of ignition.

Ventilate the area.

Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a suitable,

closed container for disposal.[7]

Experimental Protocols for Safety Assessment
Specific experimental protocols for determining the safety profile of 3,3-dimethoxypentane are

not publicly documented. However, standardized test guidelines from organizations like the

Organisation for Economic Co-operation and Development (OECD) and ASTM International

are the internationally accepted methods for such assessments.[2][5][13] Researchers seeking

to generate safety data for this compound should refer to the following standard methods.

Diagram 1: General Workflow for Chemical Hazard Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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